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Tetrahydroxy bile acids, alcohols and derivatives
Tetrahydroxy bile acids, alcohols, and their derivatives are a class of important secondary bile acids with diverse biological activities. These compounds play crucial roles in the human digestive system by aiding in lipid digestion and absorption. Structurally, they feature four hydroxyl groups attached to either cholic acid or deoxycholic acid, leading to unique physicochemical properties that influence their interactions with various molecules within the gastrointestinal tract.
Derivatives of these bile acids can include compounds modified through esterification, amide formation, or other chemical reactions. These modifications can alter their solubility and pharmacological properties, making them valuable tools in pharmaceutical research for developing drugs targeting lipid metabolism disorders, inflammation, and other diseases related to bile acid dysregulation.
Their complex structure and functional diversity make tetrahydroxy bile acids significant intermediates in drug development, particularly for conditions involving abnormal bile acid homeostasis.
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N-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals SynthesisN-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis Introduction N-(Acetamido)benzoic acid is a versatile intermediate that has gained significant attention in the field of chemical biopharmaceuticals synthesis. This compound serves as a key building block for various bioactive molecules, including pharmaceutical agents and diagnostic imaging reagents. Its...
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The Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical BiopharmaceuticalsThe Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical Biopharmaceuticals Introduction to 4'-Hydroxy AtoMoxetine 4'-Hydroxy AtoMoxetine is a promising compound that has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structure and potential pharmacological applications. This article delves into the synthesis methods,...
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Synthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical BiopharmaceuticalsSynthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical Biopharmaceuticals Introduction to 44'-Dimethyltriphenylamine Derivatives The field of medicinal chemistry has seen significant advancements with the development of novel chemical entities that exhibit potent biological activity. Among these, 44'-dimethyltriphenylamine derivatives have...
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Synthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical BiopharmaceuticalsSynthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical Biopharmaceuticals Introduction to 2-Chloro-4-FluoroBenzaldehyde 2-Chloro-4-FluoroBenzaldehyde (2C4FB) is a synthetic aromatic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activity. This compound,...
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2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis 2-Chloro-3,5-dibromo-4-methylpyridine is a highly versatile intermediate that has recently garnered significant attention in the field of chemical biopharmaceuticals synthesis. This compound, characterized by its unique pyridine ring structure with chlorinated and brominated substituents, serves as...
